Cas no 2680815-72-7 (Benzyl 5-(cyanomethyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)

• Product Name: Benzyl 5-(cyanomethyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• CAS No: 2680815-72-7
• MF: C₁₉H₁₈N₂O₂
• MW: 306.358424663544
• CID: 5635172
• PubChem ID: 165940551
• Update Time: 2025-06-08

Benzyl 5-(cyanomethyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28291508
• 2680815-72-7
• benzyl 5-(cyanomethyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• Benzyl 5-(cyanomethyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

• Inchi： 1S/C19H18N2O2/c20-11-9-16-7-4-8-17-13-21(12-10-18(16)17)19(22)23-14-15-5-2-1-3-6-15/h1-8H,9-10,12-14H2
• InChI Key： ISTICFHYVWNZJU-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC2C=CC=C(CC#N)C=2CC1)=O

Computed Properties

• Exact Mass: 306.136827821g/mol
• Monoisotopic Mass: 306.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 53.3Ų

Additional information on Benzyl 5-(cyanomethyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

Benzyl 5-(cyanomethyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 2680815-72-7): A Comprehensive Overview

Benzyl 5-(cyanomethyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate, identified by its CAS number 2680815-72-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the tetrahydroisoquinoline class, a structural motif widely recognized for its biological activity and potential therapeutic applications. The unique combination of functional groups in its structure, including a benzyl group, a cyanoethyl moiety, and a tetrahydroisoquinoline core, makes it a versatile scaffold for further chemical modifications and biological investigations.

The< strong>tetrahydroisoquinoline backbone is a key pharmacophore in many bioactive molecules, particularly those with neurological and cardiovascular effects. This scaffold is commonly found in natural products and has been extensively studied for its role in modulating various biological pathways. The presence of the< strong>cyanoethyl group introduces additional reactivity, enabling the compound to participate in diverse chemical transformations such as nucleophilic additions and condensation reactions. These features make< strong>Benzyl 5-(cyanomethyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate a valuable intermediate in the synthesis of more complex pharmacological agents.

In recent years, there has been growing interest in the development of novel compounds based on the tetrahydroisoquinoline framework due to their demonstrated efficacy in preclinical studies. Researchers have been exploring ways to optimize the pharmacokinetic properties and target specificity of these molecules. The< strong>benzyl group in this compound not only contributes to its structural stability but also serves as a handle for further derivatization. This allows chemists to tailor the properties of the molecule to meet specific therapeutic requirements.

The< strong>cyanoethyl functionality is particularly noteworthy as it can be selectively modified to introduce additional pharmacophores or to enhance solubility. This flexibility has led to several innovative synthetic strategies being developed for this class of compounds. For instance, recent studies have demonstrated that the cyano group can be reduced to an amine or converted into an ester, providing access to a wide range of derivatives with distinct biological activities.

One of the most compelling aspects of< strong>Benzyl 5-(cyanomethyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate is its potential application in the treatment of neurological disorders. Tetrahydroisoquinoline derivatives have shown promise in models of Parkinson's disease and other neurodegenerative conditions by modulating dopaminergic pathways. The< strong>cyanoethyl group may play a role in enhancing penetration across the blood-brain barrier or improving metabolic stability, which are critical factors for therapeutic efficacy.

Moreover, this compound has attracted attention for its potential role in cancer research. Preliminary studies suggest that certain tetrahydroisoquinoline derivatives can inhibit the growth of tumor cells by interfering with key signaling pathways involved in cell proliferation and survival. The< strong>benzyl group may contribute to binding affinity by forming hydrophobic interactions with target proteins. Further investigation is warranted to fully elucidate its mechanism of action and therapeutic potential.

The synthesis of< strong>Benzyl 5-(cyanomethyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate presents an interesting challenge due to the complexity of its structure. However, advances in synthetic methodology have made it more accessible than ever before. Modern techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations have enabled efficient construction of the tetrahydroisoquinoline core. These methods not only improve yield but also allow for greater control over regioselectivity and stereoselectivity.

In conclusion,< strong>Benzyl 5-(cyanomethyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 2680815-72-7) represents a promising candidate for further development in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for designing novel therapeutic agents. As our understanding of drug design principles continues to evolve, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.